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Compound of Interest

Compound Name: S-15261

Cat. No.: B1680370

This document provides essential safety and logistical information for the proper disposal of S-
15261, which are 8 x 12" 6 Mil Reclosable Bags made of Low-Density Polyethylene (LDPE).[1]
Adherence to these procedures is crucial for ensuring laboratory safety and environmental
responsibility.

Material Identification and Properties

S-15261 bags are made of Low-Density Polyethylene (LDPE), a thermoplastic polymer.[1]
Understanding the material's properties is essential for safe handling and disposal.

Table 1: Physical and Chemical Properties of S-15261 (LDPE)
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Property

Material

Value

Low-Density Polyethylene (LDPE)[1]

Melting Point / Range

106 — 112 °C (222.8 - 233.6 °F)[2]

Autoignition Temperature

> 300 °C (> 572 °F)[2]

Boiling Point Not Applicable[2][3]
Flash Point Not Applicable[2][3]
Specific Gravity 0.91 -0.93[2]
Solubility in Water Insoluble[2]

Solubility in Other Solvents

Soluble in hot aromatic and chlorinated

solvents[2]
| Odor | Odorless[?] |
Table 2: Safety and Handling Information
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Hazard Classification Details

Not considered hazardous under normal
OSHA/HCS Status .
conditions of use.[3]

Presents a suffocation hazard, especially to

Primary Hazards )
children.[4]

Combustible.[5] Dense smoke and hazardous

gases (carbon monoxide, carbon dioxide) can

Fire Hazard ) ) o
be emitted when burned without sufficient
oxygen.[2]
) Not expected to cause adverse effects in small
Ingestion .
amounts but may be a choking hazard.[5]
No known acute effects at room temperature.[5]
Skin Contact Molten polymer can cause severe thermal

burns.[5]

Dust may cause mechanical irritation.[5] Vapors
Eye Contact L
from heated polymer may be irritating.[5]

| Inhalation | Negligible at room temperature.[5] Vapors from heated polymer can be irritating to
the respiratory tract.[5] |

Step-by-Step Disposal Procedures
The primary disposal methods for S-15261 (LDPE bags) are recycling and landfilling. The
preferred method is recycling, where available, to promote sustainability.

Step 1: Decontamination

» Crucial First Step: Before disposal, ensure the bags are completely empty and free of any
chemical, biological, or radioactive contamination.

» Cleaning Procedure: If the bags have contained non-hazardous materials, they should be
thoroughly cleaned. For chemical residues, follow appropriate institutional guidelines for
decontamination.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www1.mscdirect.com/MSDS/MSDS00024/85578045-20180606.PDF
https://rutanpoly.com/wp-content/uploads/2014/04/MSDS_042314.pdf
https://korellis.com/wp-content/uploads/2016/01/POLYETHYLENE.pdf
https://www.protectivepackaging.com.au/pdfs/Material-Safety-Data-Sheet-for-LDPE-plastic-bags-and-self-seal-bags.pdf
https://korellis.com/wp-content/uploads/2016/01/POLYETHYLENE.pdf
https://korellis.com/wp-content/uploads/2016/01/POLYETHYLENE.pdf
https://korellis.com/wp-content/uploads/2016/01/POLYETHYLENE.pdf
https://korellis.com/wp-content/uploads/2016/01/POLYETHYLENE.pdf
https://korellis.com/wp-content/uploads/2016/01/POLYETHYLENE.pdf
https://korellis.com/wp-content/uploads/2016/01/POLYETHYLENE.pdf
https://korellis.com/wp-content/uploads/2016/01/POLYETHYLENE.pdf
https://www.benchchem.com/product/b1680370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step 2: Segregation

o Clean vs. Contaminated: Segregate clean, uncontaminated bags from those that are or may
be contaminated.

¢ Recycling Stream: Only clean, dry, and empty LDPE bags should be placed in the recycling
stream.

Step 3: Recycling

o Check Local Regulations: Verify with your institution's environmental health and safety (EHS)
department or local waste management authority if LDPE (Recycling #4) is accepted for
recycling.[1]

» Collection: If recycling is an option, place the clean bags in the designated recycling bins.
Step 4: Landfill Disposal

o For Contaminated or Non-Recyclable Bags: If the bags are contaminated with hazardous
materials or if recycling is not available, they must be disposed of as regular solid waste to a
landfill.

o Packaging: Place the bags in the appropriate waste container for landfill disposal.
Step 5: Incineration (Special Cases)

» Not a Recommended Standard Procedure: Incineration should only be considered if it is part
of a waste-to-energy program and is in accordance with local and institutional regulations.

e Hazardous Fumes: Burning polyethylene can release toxic fumes, including carbon
monoxide and carbon dioxide, if not done in a controlled, high-temperature incinerator.[2]

Experimental Protocols

While "experimental protocols” in the context of a chemical substance do not directly apply to a
manufactured product like S-15261, the methodologies for determining its properties are
standardized material science tests. These include:
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« Differential Scanning Calorimetry (DSC): To determine the melting point and other thermal
transitions.

e Thermogravimetric Analysis (TGA): To determine the autoignition and decomposition
temperatures.

e Pycnometry or Density Gradient Column: To measure the specific gravity.

e Solvent Extraction and Gas Chromatography-Mass Spectrometry (GC-MS): To analyze
solubility and identify any volatile organic compounds.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of S-
15261 bags.
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Start: S-15261 Bag for Disposal

Step 1: Decontaminate Bag
(Ensure it is empty and clean)

Is the bag clean and
free of hazardous material?

Yes

Step 2: Check Local Recycling

(LDPE #4 Accepted?) No

No

Step 3: Place in
Designated Recycling Bin General Solid Waste (Landfill)

End: Recycled End: Landfilled

Click to download full resolution via product page

Step 4: Dispose in

Caption: Disposal workflow for S-15261 LDPE bags.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Polyethylene Bags)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680370#s-15261-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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